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Compound of Interest

Compound Name: SRA880

Cat. No.: B1681101

For researchers, scientists, and drug development professionals, the reproducibility of
experimental findings is paramount. This guide provides a comparative analysis of the
experimental data for SRA880, a selective somatostatin sst(1) receptor antagonist, and other
alternatives, supported by detailed experimental protocols and visual workflows to ensure
clarity and reproducibility.

Executive Summary

SRAB880 is the first non-peptide, selective antagonist for the somatostatin sst(1) receptor.[1] It
exhibits high affinity for the sst(1) receptor across multiple species and acts as a competitive
antagonist.[1] This guide compares the in vitro performance of SRA880 with a potent class of
alternative sst(1) antagonists, the ergoline derivatives, and details the experimental
methodologies for key assays. Furthermore, it outlines the in vivo experimental workflow for
investigating the synergistic antidepressant effects of SRA880 when co-administered with
imipramine.

Data Presentation: In Vitro Comparison of sst(1)
Receptor Antagonists

The following tables summarize the quantitative data on the binding affinity and functional
antagonism of SRA880 and a representative ergoline derivative.

Table 1: Radioligand Binding Affinity
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pKd (affinity

Compound Receptor Species
constant)
Rat, Mouse, Monkey,
SRA880 Native sst(1) Human Cerebral 7.8 - 8.6[1]
Cortex
Recombinant Human
SRA880 Human 8.0 - 8.1]1]
sst(1)
) o Recombinant Human
Ergoline Derivative Human > 9[2]

sst(1)

Table 2: Functional Antagonist Activity

pKB (antagonist

Compound Assay .
equilibrium constant)
SRIF-induced inhibition of
SRA880 forskolin-stimulated cAMP 7.5-7.7[1]
accumulation
SRIF-stimulated GTPyS
SRA880 o 7.5-7.7[1]
binding
SRIF-stimulated luciferase
SRA880 7.5-7.7[1]

gene expression

Signaling Pathway and Experimental Workflows

To facilitate a deeper understanding of the experimental processes and the underlying

biological mechanisms, the following diagrams are provided.
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SRA880 Mechanism of Action

Somatostatin (SRIF) SRA880

Activates

sst(2) / sst(3) Receptors sst(1) Receptor
(Postsynaptic) (Autoreceptor)

Inhibition of
SRIF Release

@ Antidepressant-like Effects
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Radioligand Binding Assay Workflow

Prepare cell membranes
expressing sst(1) receptor

l

Incubate membranes with radioligand
and varying concentrations of SRA880

l

Separate bound and free radioligand
via filtration

l

Quantify radioactivity of bound ligand

'

Analyze data to determine
pKd or pKi
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In Vivo Antidepressant Model Workflow

Acclimatize mice to
housing conditions

l

Administer vehicle, imipramine,
SRA880, or imipramine + SRA880

l

Conduct behavioral tests
(e.g., forced swim test, tail suspension test)

l

Collect brain tissue for
biochemical analysis (e.g., SRIF levels)

l

Analyze behavioral and
biochemical data

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Guide to the Reproducibility of SRA880
Experimental Results]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681101#reproducibility-of-sra880-experimental-
results]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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